5-(4-methoxyphenyl)-4-(1H-1,2,4-triazol-1-yl)-1,3-cyclohexanedione

• IUPAC Name: 5-(4-methoxyphenyl)-4-(1,2,4-triazol-1-yl)cyclohexane-1,3-dione
• InChI: InChI=1S/C15H15N3O3/c1-21-12-4-2-10(3-5-12)13-6-11(19)7-14(20)15(13)18-9-16-8-17-18/h2-5,8-9,13,15H,6-7H2,1H3
• InChI Key: ASHLVRCHSPFZHC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(=O)CC(=O)C2N3C=NC=N3
• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol

Description

5-(4-methoxyphenyl)-4-(1H-1,2,4-triazol-1-yl)-1,3-cyclohexanedione is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MTC or MTCyd and belongs to the class of cyclohexanediones.

Scientific Research Applications

Synthesis and Characterization

The compound 5-(4-methoxyphenyl)-4-(1H-1,2,4-triazol-1-yl)-1,3-cyclohexanedione and its derivatives have been a subject of research due to their diverse potential applications. In the field of synthetic chemistry, these compounds have been synthesized and characterized using various spectroscopic techniques. For instance, a detailed study explored the synthesis of novel compounds through alkylation and reduction processes, further characterizing them using IR, NMR spectroscopy, and elemental analysis (Wurfer & Badea, 2021). Similarly, studies have reported the synthesis of related triazole derivatives, emphasizing their structural characterization to ascertain their purity and potential for various applications (Sameluk & Kaplaushenko, 2015).

Molecular Interactions and Stability

Research has also delved into understanding the molecular stabilities, conformational analyses, and the potential interactions of these compounds with biological targets. A particular study focused on the benzimidazole derivatives bearing 1,2,4-triazole, analyzing their tautomeric properties and conformations using density functional theory and molecular docking. The study provided insights into the mechanism behind the anti-cancer properties of these compounds and their interaction with the EGFR binding pocket (Karayel, 2021).

Antimicrobial and Anti-Inflammatory Properties

The antimicrobial and anti-inflammatory properties of triazole derivatives, including 5-(4-methoxyphenyl)-4-(1H-1,2,4-triazol-1-yl)-1,3-cyclohexanedione, have been a significant area of research. Studies have synthesized and tested various triazole derivatives, revealing their potential as biologically active substances with applications in pharmaceutical science. The findings highlighted the importance of the substituents in the triazole nucleus in enhancing the performance of antimicrobial activity (Bektaş et al., 2007) (Samelyuk & Kaplaushenko, 2013).

Inhibitory and Catalytic Applications

The potential of these compounds in inhibitory and catalytic applications has been explored as well. Research has demonstrated the use of related triazole derivatives as corrosion inhibitors for mild steel in acidic environments, showcasing their high efficiency and potential for industrial applications (Yadav et al., 2013).